N1-(isoxazol-3-yl)-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N-[2-(4-methylpiperazin-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C17H24N6O3/c1-21-7-9-23(10-8-21)14(13-4-3-6-22(13)2)12-18-16(24)17(25)19-15-5-11-26-20-15/h3-6,11,14H,7-10,12H2,1-2H3,(H,18,24)(H,19,20,25)
• InChI Key: FIXUZXPOTCCAHN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C(=O)NC2=NOC=C2)C3=CC=CN3C
• Molecular Formula: C17H24N6O3
• Molecular Weight: 360.4 g/mol

Description

N1-(isoxazol-3-yl)-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C17H24N6O3 and its molecular weight is 360.418. The purity is usually 95%.
BenchChem offers high-quality N1-(isoxazol-3-yl)-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(isoxazol-3-yl)-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral and Antimicrobial Applications

• A study by Patick et al. (2005) described a novel, orally bioavailable inhibitor of human rhinovirus 3C protease with significant antiviral activity against all rhinovirus serotypes and related picornaviruses tested, highlighting its potential as a potent therapeutic agent (Patick et al., 2005).

Anticancer Applications

• Konovalenko et al. (2022) investigated the anticancer activity of 1-(4-methylpiperazin-1-yl)isoquinolines with different heteroaromatic substituents, finding that certain derivatives demonstrated high levels of activity against cancer cells, suggesting the importance of the heterocyclic substituent's nature in determining the compounds' anticancer efficacy (Konovalenko et al., 2022).
• Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives, evaluating their cytotoxic activities against cancer cell lines, which underscored the potential of such compounds in anticancer drug development (Rahmouni et al., 2016).

Synthesis and Characterization

• Wang et al. (2018) focused on the synthesis of a PET agent for imaging of IRAK4 enzyme in neuroinflammation, illustrating the complex synthetic routes involved in developing novel diagnostic tools (Wang et al., 2018).
• Rahmouni et al. (2014) reported on the synthesis of novel isoxazolines and isoxazoles, demonstrating the versatility of N-substituted pyrazolopyrimidin-4(5H)-one derivatives in generating diverse heterocyclic compounds (Rahmouni et al., 2014).